Cas no 1804488-01-4 (Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate)

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a reactive aminomethyl group, a bromo substituent, and a difluoromethyl group, offering multiple sites for further functionalization. The presence of the difluoromethyl moiety enhances metabolic stability and bioavailability, while the bromine atom facilitates cross-coupling reactions, making it a valuable intermediate in synthetic chemistry. The ethyl ester group provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced reactivity and structural diversity.

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate structure

1804488-01-4 structure

Product Name:Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate

CAS No:1804488-01-4

MF:C₁₀H₁₁BrF₂N₂O₂

MW:309.107348680496

CID:4865509

Update Time:2025-06-22

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)7-5(9(12)13)4-15-6(3-14)8(7)11/h4,9H,2-3,14H2,1H3
- InChI Key： HOGHINMREBYBDN-UHFFFAOYSA-N
- SMILES： BrC1C(CN)=NC=C(C(F)F)C=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 1.3
Topological Polar Surface Area: 65.2

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054900-1g	Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate	1804488-01-4	97%	1g	$1,564.50	2022-04-02

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate Related Literature

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Additional information on Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate, with CAS No. 1804488-01-4, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with an ethyl carboxylate group at position 4, an aminomethyl group at position 2, a bromine atom at position 3, and a difluoromethyl group at position 5.

The synthesis of Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups—such as the bromine atom and the difluoromethyl group—makes it highly versatile for further modifications. Researchers have explored its use in designing inhibitors for various enzymes, including kinases and proteases, which are critical targets in oncology and infectious disease treatments.

Recent studies have also highlighted the importance of Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The introduction of electron-withdrawing groups like the difluoromethyl substituent enhances the compound's ability to participate in charge transport processes.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Preliminary results indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its potential use in sustainable chemical processes.

The structural complexity of Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate also makes it an attractive candidate for studying supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through hydrogen bonding and π–π interactions, which could lead to innovative materials with tailored properties.

In conclusion, Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-4-carboxylate is a multifaceted compound with significant potential across various scientific disciplines. Its versatile structure and reactivity make it an invaluable tool for advancing research in drug discovery, materials science, and sustainable chemistry.